Cas no 1038330-83-4 (3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-methyl-4-[2-(2-thienyl)ethyl]-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-methyl-4-[2-(2-thienyl)ethyl]-
• CAS No: 1038330-83-4
• MF: C₉H₁₁N₃S₂
• MW: 225.333738565445
• CID: 5230175
• Update Time: 2026-03-07

3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-methyl-4-[2-(2-thienyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-methyl-4-[2-(2-thienyl)ethyl]-

• Inchi： 1S/C9H11N3S2/c1-7-10-11-9(13)12(7)5-4-8-3-2-6-14-8/h2-3,6H,4-5H2,1H3,(H,11,13)
• InChI Key： UBMNZCVWJASSKA-UHFFFAOYSA-N
• SMILES： N1=C(C)N(CCC2SC=CC=2)C(=S)N1

Additional information on 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-methyl-4-[2-(2-thienyl)ethyl]-

Introduction to 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-methyl-4-[2-(2-thienyl)ethyl] and Its Applications in Modern Chemical Biology

The compound with the CAS number 1038330-83-4, identified as 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-methyl-4-[2-(2-thienyl)ethyl], represents a fascinating molecule with significant potential in the field of chemical biology. This heterocyclic compound belongs to the triazole-thione class, a structural motif renowned for its broad spectrum of biological activities. The presence of a thiazole ring fused with a triazole core, along with a unique ethyl substituent linked to a thiophene ring, endows this molecule with distinct chemical and pharmacological properties that have garnered attention from researchers worldwide.

Recent advancements in medicinal chemistry have highlighted the importance of triazole derivatives in drug discovery. The 3H-1,2,4-Triazole-3-thione scaffold is particularly noteworthy due to its ability to interact with biological targets in multiple ways. The thione group (-S-) within the molecule can participate in hydrogen bonding and metal coordination, while the triazole ring provides a rigid framework for precise molecular recognition. These features make it an attractive candidate for developing novel therapeutic agents.

The 5-methyl and [2-(2-thienyl)ethyl] substituents further enhance the complexity and functionality of this compound. The methyl group at position 5 may influence electronic properties and metabolic stability, whereas the ethyl chain extending from the triazole ring introduces conformational flexibility. This balance between rigidity and flexibility is crucial for optimizing binding affinity to biological targets. Additionally, the thiophene moiety can engage in π-stacking interactions or participate in redox processes, adding another layer of biological relevance.

One of the most compelling aspects of 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-methyl-4-[2-(2-thienyl)ethyl] is its potential as an intermediate in the synthesis of more complex bioactive molecules. Researchers have leveraged this compound to develop derivatives with enhanced pharmacological profiles. For instance, modifications at the 4-[2-(2-thienyl)ethyl] position have been explored to improve solubility and bioavailability. Such structural optimizations are critical for translating laboratory findings into viable therapeutic options.

In recent years, there has been growing interest in utilizing computational methods to predict the biological activity of heterocyclic compounds like 3H-1,2,4-Triazole-3-thione. Molecular docking studies have shown that this molecule can bind to various protein targets with high affinity. These studies suggest potential applications in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The ability to predict binding interactions computationally accelerates drug discovery pipelines and reduces experimental costs.

The synthesis of 3H-1,2,4-Triazole-3-thione involves multi-step organic reactions that require careful optimization. The introduction of the thiazole ring followed by functionalization at the triazole core is a testament to the synthetic ingenuity required to produce such complex molecules. Advances in synthetic methodologies have made it possible to access these compounds more efficiently than ever before. This accessibility is crucial for enabling broader exploration of their biological roles.

From a pharmacological perspective, derivatives of 3H-1,2,4-Triazole-3-thione have demonstrated promising results in preclinical studies. Some analogs have exhibited anti-inflammatory properties by modulating cytokine production pathways. Others have shown efficacy against bacterial pathogens by interfering with essential metabolic processes. These findings underscore the versatility of this scaffold and highlight its potential as a foundation for new drugs.

The integration of traditional organic synthesis with modern biocatalysis has further expanded the synthetic toolkit available for constructing derivatives of 3H-1,2,4-Triazole-3-thione. Biocatalytic methods offer sustainable alternatives to traditional chemical transformations by reducing waste generation and energy consumption. Such green chemistry approaches align well with contemporary efforts to develop environmentally friendly pharmaceuticals.

Future research directions may focus on exploring the role of stereochemistry in determining biological activity. The ethyl substituent at position 4 introduces chirality into the molecule, which could significantly impact its pharmacological properties depending on its configuration. Investigating enantiomeric purity and stereoselective synthesis will be essential for maximizing therapeutic efficacy while minimizing side effects.

In conclusion, 3H-1,, 2,, 4-Triazole, 3,-thione, 2,, 4-dihydro, 5-methyl, 4-[[([[([(thienyl)]))))ethyl] (CAS no: 1038330/83//04) remains a cornerstone compound in modern chemical biology research due to its unique structural features and broad biological potential. As synthetic methodologies continue to evolve and computational tools become more sophisticated, researchers will undoubtedly uncover new applications for this remarkable molecule and its derivatives.